PNU 142586-13C1,d2 Sodium Salt

Specification

• Molecular Formula: C₁₅¹³CH₁₇D₂FN₃NaO₆
• Molecular Weight: 394.33

Introduction

Chemical Structure and Properties

PNU 142586-13C1,d2 Sodium Salt is characterized by its unique molecular structure that includes isotopic labeling. The compound's complete IUPAC name is sodium;2-[4-[(5S)-5-(acetamidomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluoro-N-(2-hydroxyethyl)anilino]-2,2-dideuterioacetate. This nomenclature highlights its key structural elements, including the oxazolidinone ring system, fluorophenyl group, and the specific positions of the isotopic labels.

Key Physical and Chemical Properties

The physical and chemical properties of PNU 142586-13C1,d2 Sodium Salt provide insight into its behavior in various research applications:

Property	Value
Molecular Formula	C₁₅¹³CH₁₇D₂FN₃NaO₆
Molecular Weight	394.33 g/mol
Accurate Mass	394.131 Da
Purity	≥95%
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	8
Rotatable Bond Count	8
Topological Polar Surface Area	122 Ų
Storage Condition	Room Temperature

The compound contains one carbon-13 atom and two deuterium atoms, which are strategically positioned to facilitate tracking of the compound and its metabolites in biological systems. The stable isotope labeling is particularly valuable for mass spectrometry and NMR spectroscopy applications, where it allows for precise identification and quantification.

Structural Identifiers

Various structural identifiers are used to precisely define PNU 142586-13C1,d2 Sodium Salt:

Identifier Type	Value
SMILES	[2H]C([2H])(13C[O-])N(CCO)C1=C(C=C(C=C1)N2CC@@HCNC(=O)C)F.[Na+]
InChI	InChI=1S/C16H20FN3O6.Na/c1-10(22)18-7-12-8-20(16(25)26-12)11-2-3-14(13(17)6-11)19(4-5-21)9-15(23)24;/h2-3,6,12,21H,4-5,7-9H2,1H3,(H,18,22)(H,23,24);/q;+1/p-1/t12-;/m0./s1/i9D2,15+1;
InChIKey	DBEIQOYZOCJNLO-MOVCGCAUSA-M

These identifiers are essential for database searches and unambiguous identification of the compound in scientific literature and research databases.

Relationship to Linezolid and Metabolic Pathways

PNU 142586-13C1,d2 Sodium Salt is critically connected to the antibiotic linezolid, serving as an isotopically labeled version of one of its major metabolites. Understanding this relationship is fundamental to its research applications.

Metabolic Connection to Linezolid

PNU 142586 is an inactive metabolite of linezolid (L466500), an oxazolidinone antibiotic used to treat infections caused by gram-positive bacteria. The labeled version (PNU 142586-13C1,d2 Sodium Salt) is specifically designed to track this metabolite in pharmacokinetic studies, providing valuable information about linezolid's metabolism and elimination pathways.

Research has established that PNU-142586, along with PNU-142300, represents one of the main metabolites of linezolid that can be monitored to understand the drug's metabolic fate. The specific isotopic labeling in PNU 142586-13C1,d2 Sodium Salt allows researchers to distinguish between the parent compound and its metabolites with high precision in analytical studies.

Synthesis Pathway Relationship

PNU 142586-13C1,d2 Sodium Salt is related to PNU 142300-13C1,d2, which is derived from (R)-Benzyl (2-((tert-Butyldimethylsilyl)oxy)ethyl)(2-fluoro-4-(5-(hydroxymethyl)-2-oxooxazolidin-3-yl)phenyl)carbamate (B700010), an intermediate in the synthesis process. This relationship highlights the specific synthetic pathway used to produce these isotopically labeled compounds for research purposes.

Applications in Research

PNU 142586-13C1,d2 Sodium Salt serves multiple critical functions in pharmaceutical and biomedical research, primarily due to its unique isotopic labeling.

Pharmacokinetic and Metabolic Studies

The compound is extensively used in pharmacokinetic studies of linezolid. Its stable isotope labeling with carbon-13 and deuterium makes it an ideal internal standard for quantitative analysis of drug metabolism. In a notable population pharmacokinetic study, researchers investigated the relationship between linezolid and its major metabolites (including PNU-142586) to identify factors affecting pharmacokinetics and evaluate the relationship between the parent compound and metabolites.

The study revealed that:

• The clearance of linezolid and its metabolites (including PNU-142586) was influenced by creatinine clearance (CLcr)

• The population mean clearance of PNU-142586 was estimated at 13.54 L/h

• The trough concentrations (Cmin) and area under the curve (AUC) of linezolid and its metabolites increased exponentially with decreasing renal function

This research led to the development of a population pharmacokinetic model incorporating creatinine clearance as a covariate in the clearance of linezolid and its metabolites, which can predict plasma concentration, Cmin, and AUC appropriately.

Analytical Chemistry Applications

PNU 142586-13C1,d2 Sodium Salt is particularly valuable in mass spectrometry and NMR spectroscopy due to its isotopic labeling. The distinct mass shift provided by the 13C and deuterium atoms allows for:

• Clear differentiation between the compound and its non-labeled counterparts

• Precise quantification in complex biological matrices

• Enhanced sensitivity in detection methods

• Internal standardization for analytical assays

These properties make it an essential tool in LC-MS/MS (liquid chromatography-tandem mass spectrometry) methods developed for the measurement of antibiotics and their metabolites in biological samples.

Comparison with Related Compounds

Understanding how PNU 142586-13C1,d2 Sodium Salt relates to similar compounds provides context for its specific applications and advantages.

Comparison with Non-Labeled PNU 142586 Sodium Salt

Feature	PNU 142586-13C1,d2 Sodium Salt	PNU 142586 Sodium Salt
Molecular Formula	C₁₅¹³CH₁₇D₂FN₃NaO₆	C16H19FN3NaO6
Molecular Weight	394.33 g/mol	391.33 g/mol
Primary Use	Research internal standard	Metabolite reference standard
Special Features	Isotopic labeling (13C and deuterium)	No isotopic labeling
Mass Spectrometry Profile	Distinctive isotopic pattern	Standard pattern

The isotopic labeling in PNU 142586-13C1,d2 Sodium Salt provides a mass shift of approximately 3 Da compared to the non-labeled compound, making it ideal for use as an internal standard in quantitative analyses.

Relationship with PNU 142300

PNU 142586-13C1,d2 Sodium Salt is chemically related to PNU 142300-13C1,d2, as both are derived from similar synthetic pathways and share structural similarities. Both compounds are used in the pharmacokinetic analysis of linezolid, as they represent the primary metabolites that form during the drug's metabolism.